Cas no 45528-84-5 (Pyridinium,2-chloro-1-methyl-)

• Product Name: Pyridinium,2-chloro-1-methyl-
• CAS No: 45528-84-5
• MF: C₆H₇ClN
• MW: 128.579480409622
• CID: 331299
• PubChem ID: 167070
• Update Time: 2025-06-08

Pyridinium,2-chloro-1-methyl- Chemical and Physical Properties

Names and Identifiers

• Pyridinium,2-chloro-1-methyl-
• 2-chloro-1-methylpyridin-1-ium
• 2-chloro-1-methylpyridinium
• 45528-84-5
• ZNPNOVHKCAAQCG-UHFFFAOYSA-N
• Pyridinium, 2-chloro-1-methyl-
• DTXSID50196548
• AKOS000266606
• SCHEMBL300758
• CS-0452716

• MDL： MFCD02094583
• Inchi： 1S/C6H7ClN/c1-8-5-3-2-4-6(8)7/h2-5H,1H3/q+1
• InChI Key： ZNPNOVHKCAAQCG-UHFFFAOYSA-N
• SMILES： ClC1C=CC=C[N+]=1C

Computed Properties

• Exact Mass: 128.0267019g/mol
• Monoisotopic Mass: 128.0267019g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 74.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 3.9Ų

Additional information on Pyridinium,2-chloro-1-methyl-

Pyridinium,2-chloro-1-methyl- (CAS No. 45528-84-5): A Comprehensive Overview of Its Chemical Properties and Emerging Applications

The compound Pyridinium,2-chloro-1-methyl- (CAS No. 45528-84-5) represents a fascinating molecule with significant implications in the field of chemical biology and pharmaceutical research. This heterocyclic organic compound, characterized by a pyridine ring substituted with a methyl group at the 1-position and a chlorine atom at the 2-position, has garnered attention due to its unique structural and electronic properties. The presence of these functional groups imparts distinct reactivity, making it a valuable intermediate in synthetic chemistry and a potential candidate for various biological applications.

In recent years, the study of nitrogen-containing heterocycles has seen substantial growth, driven by their prevalence in bioactive molecules and their role as key building blocks in drug discovery. The Pyridinium,2-chloro-1-methyl- core structure is particularly intriguing because it combines the electron-withdrawing effect of the chlorine atom with the electron-donating nature of the methyl group, creating a balance that influences its chemical behavior. This balance has been exploited in various synthetic strategies to develop more complex molecules with tailored properties.

The chemical synthesis of Pyridinium,2-chloro-1-methyl- typically involves the chlorination of 1-methylpyridinium derivatives or the reaction of 2-chloropyridine with methylating agents. These synthetic routes highlight the compound's versatility and its potential as a precursor in multi-step organic transformations. The compound's stability under various reaction conditions makes it a reliable choice for researchers aiming to construct intricate molecular architectures.

Beyond its synthetic utility, Pyridinium,2-chloro-1-methyl- has shown promise in several biological contexts. Its pyridine scaffold is a common motif in natural products and pharmaceuticals, often contributing to binding affinity and metabolic stability. Recent studies have explored its potential as a ligand in coordination chemistry, where it can interact with metal ions to form stable complexes. These complexes have been investigated for their catalytic properties and their ability to mimic natural metalloenzymes.

The biological activity of Pyridinium,2-chloro-1-methyl- has also been examined in terms of its interaction with biological targets. Preliminary studies suggest that derivatives of this compound may exhibit inhibitory effects on certain enzymes and receptors, making them candidates for therapeutic development. For instance, modifications at the 3-position or 4-position of the pyridine ring have been explored to enhance binding interactions with specific biological targets. Such modifications are crucial for optimizing drug-like properties such as solubility, bioavailability, and selectivity.

In the realm of medicinal chemistry, the incorporation of nitrogen heterocycles into drug candidates has been well-documented for their ability to enhance pharmacological activity. The structural features of Pyridinium,2-chloro-1-methyl-, including its positive charge at the nitrogen atom and the electron-withdrawing chlorine substituent, contribute to its interaction with biological systems. This has led to interest in using this compound as a scaffold for designing novel therapeutic agents targeting various diseases.

The spectroscopic and crystallographic properties of Pyridinium,2-chloro-1-methyl- have also been thoroughly investigated. High-resolution NMR spectroscopy has provided insights into its molecular structure and dynamics, while X-ray crystallography has revealed detailed information about its three-dimensional arrangement. These structural insights are crucial for understanding how the compound behaves in different environments and how it interacts with other molecules.

The computational chemistry approach has further enhanced our understanding of this compound's behavior. Molecular modeling studies have predicted various conformations and interactions that are consistent with experimental observations. These computational techniques are invaluable for predicting potential drug candidates' properties before they are synthesized in the lab.

The environmental impact of compounds like Pyridinium,2-chloro-1-methyl- is also an area of growing interest. Researchers are evaluating its degradation pathways and potential ecological effects to ensure that its use does not pose unintended consequences. Sustainable chemistry principles are being applied to develop synthetic routes that minimize waste and reduce environmental impact.

In conclusion, Pyridinium,2-chloro-1-methyl- (CAS No. 45528-84-5) is a versatile compound with significant potential in synthetic chemistry, coordination chemistry, and pharmaceutical research. Its unique structural features make it an attractive candidate for further exploration in drug discovery and material science. As research continues to uncover new applications for this molecule, it is likely to remain a cornerstone in the development of innovative chemical solutions.